Cas no 1248330-87-1 (Cyclododecanesulfonyl chloride)

• Product Name: Cyclododecanesulfonyl chloride
• CAS No: 1248330-87-1
• MF: C₁₂H₂₃ClO₂S
• MW: 266.827821969986
• MDL: MFCD16677620
• CID: 5243076
• PubChem ID: 62085806
• Update Time: 2025-06-27

Cyclododecanesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• cyclododecanesulfonyl chloride
• Cyclododecanesulfonyl chloride

• MDL： MFCD16677620
• Inchi： 1S/C12H23ClO2S/c13-16(14,15)12-10-8-6-4-2-1-3-5-7-9-11-12/h12H,1-11H2
• InChI Key： QKGQHKRFHYCQMA-UHFFFAOYSA-N
• SMILES： ClS(C1CCCCCCCCCCC1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 257
• XLogP3: 5.4
• Topological Polar Surface Area: 42.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Sulfonyl halides Sulfonyl chlorides

Additional information on Cyclododecanesulfonyl chloride

Introduction to Cyclododecanesulfonyl Chloride (CAS No: 1248330-87-1)

Cyclododecanesulfonyl Chloride, with the chemical formula C₁₂H₂₃ClO₂S, is a specialized sulfonating agent widely utilized in the pharmaceutical and fine chemical industries. This compound, identified by its unique CAS No: 1248330-87-1, has garnered significant attention due to its versatile applications in synthetic chemistry and drug development. Its molecular structure, featuring a cyclic dodecane backbone substituted with a sulfonyl chloride group, imparts distinct reactivity that makes it invaluable in various synthetic pathways.

The sulfonyl chloride moiety in Cyclododecanesulfonyl Chloride is highly reactive, enabling its use as an efficient electrophile in sulfonation reactions. This property is particularly beneficial in the synthesis of sulfonamide derivatives, which are crucial intermediates in many pharmaceuticals. Recent advancements in medicinal chemistry have highlighted the role of such sulfonating agents in developing novel therapeutic agents targeting various diseases, including infectious disorders and chronic conditions.

In the realm of organic synthesis, Cyclododecanesulfonyl Chloride serves as a key reagent for introducing sulfonic acid functionalities into organic molecules. This transformation is pivotal in creating biologically active compounds that exhibit enhanced solubility and metabolic stability. For instance, researchers have leveraged this compound to synthesize sulfonated polymers and dendrimers, which find applications in drug delivery systems and materials science. The ability to precisely modulate molecular architecture using Cyclododecanesulfonyl Chloride underscores its importance in modern chemical synthesis.

Recent studies have also explored the applications of Cyclododecanesulfonyl Chloride in catalysis and polymer chemistry. Its unique reactivity allows for the formation of stable sulfoxides and sulfones, which are integral components in high-performance materials. These materials exhibit improved thermal stability and mechanical strength, making them suitable for aerospace and automotive industries. The compound’s role in green chemistry initiatives has further amplified its significance, as it enables more sustainable synthetic routes with reduced waste generation.

The pharmaceutical industry has been particularly keen on harnessing the potential of Cyclododecanesulfonyl Chloride for drug discovery. Its ability to facilitate the introduction of sulfonamide groups into bioactive molecules has led to the development of several lead compounds with promising pharmacological properties. For example, researchers have utilized this reagent to synthesize sulfonamides that exhibit antimicrobial and anti-inflammatory effects. Such findings underscore the compound’s versatility and its potential to contribute to next-generation therapeutics.

Moreover, the synthetic utility of Cyclododecanesulfonyl Chloride extends beyond pharmaceuticals into agrochemicals and specialty chemicals. Its role in modifying natural products and heterocyclic compounds has opened new avenues for developing crop protection agents and industrial additives. The compound’s compatibility with various reaction conditions—such as mild temperatures and neutral pH environments—makes it an attractive choice for industrial-scale applications where efficiency and selectivity are paramount.

The chemical properties of Cyclododecanesulfonyl Chloride also make it a valuable tool for studying reaction mechanisms and transition states. By employing this compound as a sulfonating agent, chemists can gain insights into how sulfonyl chlorides interact with nucleophiles under different conditions. Such mechanistic studies not only enhance our understanding of organic transformations but also aid in designing more efficient synthetic strategies.

In conclusion, Cyclododecanesulfonyl Chloride (CAS No: 1248330-87-1) is a multifaceted compound with broad applications across multiple industries. Its reactivity, sustainability profile, and versatility make it indispensable in pharmaceutical research, material science, and industrial chemistry. As scientific exploration continues to uncover new uses for this compound, its significance is expected to grow further, driving innovation across various scientific disciplines.